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Compound of Interest

Compound Name: Diethyl acetylmalonate

CAS No.: 570-08-1

Cat. No.: B1295209

Get Quote

For Immediate Release: A comprehensive technical overview of Diethyl Acetylmalonate, a

pivotal reagent in synthetic organic chemistry, tailored for researchers, scientists, and

professionals engaged in drug development and complex molecule synthesis. This document

provides in-depth information on its chemical identity, physical properties, and core

applications, with a focus on detailed experimental protocols and reaction workflows.

Chemical Identity and Properties
Diethyl acetylmalonate is a diester derivative of malonic acid, distinguished by an acetyl

group on the central methylene carbon. This structural feature imparts unique reactivity, making

it a valuable precursor in a multitude of synthetic pathways.

CAS Number: 570-08-1

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to

Diethyl Acetylmalonate. These include:

Diethyl 2-acetylmalonate
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Acetylmalonic Acid Diethyl Ester

C-Acetylmalonic Ester

Propanedioic acid, acetyl-, diethyl ester

Ethyl acetomalonate

Diethyl acetomalonate

Acetyl-propanedioic acid diethyl ester

A summary of its key physicochemical properties is presented in Table 1.

Property Value

Molecular Formula C₉H₁₄O₅

Molar Mass 202.20 g/mol

Density 1.0834 g/cm³

Boiling Point 119-120 °C at 17 mmHg

Flash Point 119-120 °C

Refractive Index 1.4435 (estimate)

Solubility
Soluble in Chloroform, Methanol. Not miscible in

water.

Table 1: Physicochemical Properties of Diethyl Acetylmalonate[1][2]

Core Synthetic Applications & Experimental
Protocols
Diethyl acetylmalonate is a versatile building block, primarily utilized in the synthesis of

ketones, substituted carboxylic acids, and heterocyclic compounds. Its utility stems from the

acidity of the α-proton, which allows for facile enolate formation and subsequent alkylation or

condensation reactions.
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Malonic Ester Synthesis for Ketone Formation
A key application of diethyl acetylmalonate is in the synthesis of ketones. The general

workflow involves the deprotonation of the α-carbon, followed by alkylation, and subsequent

hydrolysis and decarboxylation. This sequence effectively transforms an alkyl halide into a

methyl ketone with the introduction of a three-carbon unit.

Experimental Protocol: General Procedure for Ketone Synthesis via Malonic Ester Synthesis[3]

Objective: To synthesize a ketone by the alkylation of diethyl acetylmalonate followed by

hydrolysis and decarboxylation.

Materials:

Diethyl acetylmalonate

Sodium ethoxide (or another suitable base)

Absolute Ethanol

Alkyl halide (e.g., methyl iodide, benzyl bromide)

Hydrochloric acid or Sulfuric acid (for hydrolysis)

Diethyl ether (for extraction)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, a solution of sodium ethoxide is prepared by dissolving sodium metal in absolute

ethanol under an inert atmosphere. The solution is then cooled in an ice bath. Diethyl
acetylmalonate is added dropwise to the cooled sodium ethoxide solution with stirring to

form the sodium enolate.

Alkylation: The desired alkyl halide is added dropwise to the enolate solution. The reaction

mixture is then refluxed until the reaction is complete (monitored by TLC). The alkylation
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proceeds via an SN2 mechanism.[3]

Hydrolysis: After cooling, the reaction mixture is acidified with a strong acid (e.g., HCl or

H₂SO₄) and heated to reflux. This step hydrolyzes both the ester and the acetyl groups to

carboxylic acids.

Decarboxylation: Continued heating of the acidic solution leads to the decarboxylation of the

resulting β-keto acid and the malonic acid derivative, yielding the desired ketone and carbon

dioxide.

Work-up and Purification: The reaction mixture is cooled and extracted with diethyl ether.

The organic layers are combined, washed with brine, and dried over anhydrous magnesium

sulfate. The solvent is removed under reduced pressure, and the crude ketone is purified by

distillation or chromatography.
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Malonic Ester Synthesis Workflow for Ketones.

Knoevenagel Condensation
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The Knoevenagel condensation is a reaction between a carbonyl compound (an aldehyde or

ketone) and an active methylene compound, such as diethyl acetylmalonate, catalyzed by a

weak base.[4] This reaction is a cornerstone for the formation of carbon-carbon double bonds.

Experimental Protocol: Knoevenagel Condensation of an Aldehyde with Diethyl
Acetylmalonate[5]

Objective: To synthesize an α,β-unsaturated compound via the Knoevenagel condensation.

Materials:

An aldehyde (e.g., isovaleraldehyde)

Diethyl acetylmalonate

A weak base catalyst (e.g., piperidine, pyridine, or an immobilized enzyme like Gelatine)

Solvent (e.g., Dimethyl sulfoxide - DMSO)

Hexane (for extraction)

Procedure:

Reaction Setup: A mixture of the aldehyde and a slight excess of diethyl acetylmalonate is

dissolved in a suitable solvent, such as DMSO, in a conical flask.

Catalyst Addition: The base catalyst is added to the mixture. The flask is then shaken, for

instance on an orbital shaker, at room temperature.

Reaction Monitoring: The progress of the reaction is monitored by Thin Layer

Chromatography (TLC). The reaction is typically allowed to proceed overnight.

Work-up and Purification: Upon completion, the product is extracted from the reaction

mixture using a non-polar solvent like hexane. The organic extracts are combined, and the

solvent is evaporated to yield the crude product. Further purification can be achieved by

removing any unreacted diethyl acetylmalonate, for example, by selective hydrolysis with

an enzyme, followed by isolation of the desired α,β-unsaturated product.[5]
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Logical Flow of the Knoevenagel Condensation.

Conclusion
Diethyl acetylmalonate remains an indispensable tool in the arsenal of synthetic chemists. Its

predictable reactivity and versatility in forming new carbon-carbon bonds through foundational

reactions like the malonic ester synthesis and Knoevenagel condensation underscore its

importance in the synthesis of a wide array of target molecules, from pharmaceuticals to

advanced materials. The protocols and workflows detailed herein provide a robust framework

for the effective utilization of this key chemical intermediate in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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